Cas no 2758017-84-2 (2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide)

2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide is a fluorinated heterocyclic compound featuring a perfluoroethylthio substituent attached to a benzoisothiazolone dioxide core. This structure imparts unique physicochemical properties, including enhanced thermal and chemical stability due to the perfluoroalkyl group. The compound exhibits potential utility as a reactive intermediate in organic synthesis, particularly in the development of fluorinated derivatives with applications in pharmaceuticals, agrochemicals, or specialty materials. The presence of the sulfonyl and thioether functionalities may contribute to its reactivity in nucleophilic or electrophilic substitution reactions. Its high fluorine content could also confer desirable characteristics such as hydrophobicity or oxidative resistance in targeted applications. Further studies are required to fully elucidate its reactivity profile and potential industrial uses.

2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide structure

2758017-84-2 structure

Product Name:2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide

CAS No:2758017-84-2

MF:C₉H₄F₅NO₃S₂

MW:333.254977226257

CID:6795411

PubChem ID:162434676

Update Time:2025-05-21

2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- 2758017-84-2
- 2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide
- MFCD34791821
- Inchi： 1S/C9H4F5NO3S2/c10-8(11,12)9(13,14)19-15-7(16)5-3-1-2-4-6(5)20(15,17)18/h1-4H
- InChI Key： CFYGYFSHHPADOE-UHFFFAOYSA-N
- SMILES： S1(C2C=CC=CC=2C(N1SC(C(F)(F)F)(F)F)=O)(=O)=O

Computed Properties

Exact Mass: 332.95527615g/mol
Monoisotopic Mass: 332.95527615g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 513
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 88.1Å²

2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB599345-1g	2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide; .	2758017-84-2		1g	€2060.30	2024-07-24

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Additional information on 2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide

Research Brief on 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide (CAS: 2758017-84-2)

This research brief provides an update on the latest advancements and applications of the chemical compound 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide (CAS: 2758017-84-2). This compound, characterized by its unique perfluoroalkylthio and benzoisothiazolone 1,1-dioxide moieties, has garnered significant attention in the chemical biology and pharmaceutical industries due to its potential as a versatile intermediate and bioactive agent.

Recent studies have highlighted the compound's role in the synthesis of novel antimicrobial and antifungal agents. The presence of the perfluoroethylthio group enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development. Researchers have successfully incorporated this compound into various scaffolds, demonstrating its utility in creating derivatives with enhanced biological activity against resistant strains of bacteria and fungi.

In addition to its antimicrobial properties, 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide has been investigated for its potential applications in material science. Its ability to act as a photoinitiator or cross-linking agent in polymer chemistry has been explored, with promising results in the development of high-performance materials. The compound's stability under various conditions makes it suitable for use in coatings, adhesives, and other industrial applications.

Mechanistic studies have shed light on the compound's mode of action, particularly its interaction with biological targets. The benzoisothiazolone 1,1-dioxide moiety is known to inhibit key enzymes involved in microbial survival, while the perfluoroethylthio group contributes to improved cell membrane penetration. These findings have paved the way for the design of next-generation therapeutics with reduced side effects and increased efficacy.

Despite its potential, challenges remain in the large-scale synthesis and optimization of 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide. Current research focuses on developing more efficient synthetic routes and exploring its compatibility with other functional groups. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide represents a valuable chemical entity with diverse applications in pharmaceuticals and materials science. Ongoing research continues to uncover its full potential, offering exciting opportunities for innovation in these fields. Future studies should aim to address scalability issues and further elucidate its biological mechanisms to maximize its impact.